Superior Apoptotic Signaling Potency: Isomorellinol vs. Isomorellin, Forbesione, and Gambogic Acid in Cholangiocarcinoma Cells
In a head-to-head comparative study of four caged xanthones from Garcinia hanburyi, isomorellinol demonstrated the highest potency in modulating key apoptotic regulators in two human cholangiocarcinoma cell lines, KKU-100 and KKU-M156. At 48 hours post-treatment, isomorellinol increased the Bax/Bcl-2 protein expression ratio to 120-fold in KKU-100 cells and 41.4-fold in KKU-M156 cells, significantly exceeding the effects observed with isomorellin, forbesione, and gambogic acid [1]. Concurrently, isomorellinol reduced survivin protein expression to 0.01-fold relative to untreated controls in both cell lines, whereas isomorellin and gambogic acid only achieved reductions to 0.3-fold [1]. This differential potency is attributed to the unique substitution pattern on the prenyl side chain of isomorellinol [1].
| Evidence Dimension | Bax/Bcl-2 protein expression ratio (fold increase relative to control) |
|---|---|
| Target Compound Data | 120 (KKU-100); 41.4 (KKU-M156) at 48 h |
| Comparator Or Baseline | Isomorellin: 16.4 (KKU-100); 4.0 (KKU-M156) at 48 h; Forbesione: 21.6 (KKU-100); 2.6 (KKU-M156) at 48 h; Gambogic acid: 12.0 (KKU-100); 1.7 (KKU-M156) at 48 h |
| Quantified Difference | 7.3-fold higher Bax/Bcl-2 ratio than isomorellin in KKU-100 cells |
| Conditions | Human cholangiocarcinoma cell lines KKU-100 and KKU-M156; 2 × IC50 concentration; Western blotting analysis at 48 h post-treatment |
Why This Matters
Researchers investigating mitochondrial apoptosis pathways should select isomorellinol over other caged xanthones when a high-magnitude Bax/Bcl-2 ratio shift is required to robustly activate the intrinsic apoptotic cascade.
- [1] Hahnvajanawong, C., Boonyanugomol, W., Nasomyon, T., Loilome, W., Namwat, N., Anantachoke, N., Tassaneeyakul, W., Sripa, B., Reutrakul, V. (2010). Apoptotic activity of caged xanthones from Garcinia hanburyi in cholangiocarcinoma cell lines. World Journal of Gastroenterology, 16(18), 2235-2243. DOI: 10.3748/wjg.v16.i18.2235 View Source
